3-Ethynyl-1-iodooct-1-en-3-ol

• CAS No.: 62065-50-3
• Molecular Formula: C10H15IO
• Molecular Weight: 278.13 g/mol
• IUPAC Name: 3-ethynyl-1-iodooct-1-en-3-ol
• InChI: InChI=1S/C10H15IO/c1-3-5-6-7-10(12,4-2)8-9-11/h2,8-9,12H,3,5-7H2,1H3
• InChI Key: NJKKKOLISLBXDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C=CI)(C#C)O

Description

3-Ethynyl-1-iodooct-1-en-3-ol is a useful research compound. Its molecular formula is C10H15IO and its molecular weight is 278.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

As shown in FIG. 1, 1-iodo-1-octen-3-ol (II) is treated with an ethynyl Grignard reagent, conveniently ethynyl magnesium bromide, in a suitable Grignard solvent of the ether type, conveniently tetrahydrofuran, at reduced temperature, conveniently 0° C., while stirring for a short time, conveniently 1 hour, to give dl-3-ethynyl-1-iodo-1-octen-3-ol (III).

Synthesis routes and methods II

Procedure details

A solution of 7.9 g. of 1-iodo-1-octen-3-one in 30 ml. of tetrahydrofuran is added dropwise over 10 minutes to an ice-cooled solution of ethynyl magnesium bromide (prepared from 21 ml. of 3M methyl magnesium bromide in ether and excess acetylene) in 170 ml. of tetrahydrofuran. After stirring at 0° for 1 hour under nitrogen, the mixture is added to ammonium chloride solution and extracted with ether. The extract is washed, dried, evaporated and the residue distilled to obtain the title product, 5.05 g., b.p. 55°-65°/.005 mm.